Cas no 2034292-66-3 (5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane
• CAS No: 2034292-66-3
• MF: C₁₄H₁₅N₃O₂S₂
• MW: 321.417800188065
• CID: 5333444
• Update Time: 2025-05-19

5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-((4-(1H-pyrazol-1-yl)phenyl)sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane
• 5-(4-pyrazol-1-ylphenyl)sulfonyl-2-thia-5-azabicyclo[2.2.1]heptane
• 5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C14H15N3O2S2/c18-21(19,17-9-13-8-12(17)10-20-13)14-4-2-11(3-5-14)16-7-1-6-15-16/h1-7,12-13H,8-10H2
• InChI Key： CQUNXQGGXURECX-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2S(C1C=CC(=CC=1)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 485
• XLogP3: 1.7
• Topological Polar Surface Area: 88.9

Additional information on 5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane

Comprehensive Overview of 5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2034292-66-3)

The compound 5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2034292-66-3) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex bicyclic framework, combined with the sulfonyl and pyrazole functional groups, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like 5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane has surged, driven by the need for innovative therapeutics. The pyrazole moiety, in particular, is a hotspot in drug design due to its versatility in forming hydrogen bonds and its role in enhancing pharmacokinetic properties. This compound's sulfonamide linkage further contributes to its stability and bioavailability, making it a subject of intense study in preclinical research.

The bicyclo[2.2.1]heptane scaffold embedded in this molecule is another critical feature, as it imparts rigidity and conformational constraints that can improve target selectivity. Such structural attributes are highly sought after in the development of small-molecule inhibitors, especially for diseases like cancer and inflammatory disorders. The combination of these elements positions CAS No. 2034292-66-3 as a compelling lead compound for further optimization.

From a synthetic chemistry perspective, the preparation of 5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane involves multi-step reactions, often requiring careful control of reaction conditions to achieve high yields and purity. The sulfonylation of the pyrazole ring and the subsequent coupling with the bicyclic amine are key steps that demand precision. Advances in green chemistry have also influenced its synthesis, with researchers exploring catalytic methods to reduce waste and improve efficiency.

In the context of current trends, this compound aligns with the growing focus on fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications to enhance potency or reduce off-target effects. Additionally, the rise of artificial intelligence in drug discovery has accelerated the screening of such molecules, with CAS No. 2034292-66-3 being a prime candidate for virtual screening and molecular docking simulations.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The azabicyclo core is known to penetrate the blood-brain barrier, making it a valuable scaffold for neuroactive drugs. Researchers are investigating its interactions with G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets for treating neurological conditions.

Environmental and regulatory considerations also play a role in the development of 5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane. As the pharmaceutical industry moves toward sustainable practices, the compound's synthetic route and biodegradability are under scrutiny. Regulatory agencies emphasize the importance of ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling to ensure safety and efficacy.

In summary, 5-[4-(1H-pyrazol-1-yl)benzenesulfonyl]-2-thia-5-azabicyclo[2.2.1]heptane (CAS No. 2034292-66-3) represents a fascinating intersection of chemistry and biology. Its multifaceted structure and potential applications make it a standout molecule in modern drug discovery. As research progresses, this compound could pave the way for breakthroughs in treating complex diseases, underscoring the importance of continued exploration and innovation in the field.